Cas no 400086-07-9 (4-(4-methoxyphenyl)-N,N-dimethylpiperazine-1-sulfonamide)

• Product Name: 4-(4-methoxyphenyl)-N,N-dimethylpiperazine-1-sulfonamide
• CAS No: 400086-07-9
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• MDL: MFCD00232698
• CID: 5232013
• Update Time: 2026-03-07

4-(4-methoxyphenyl)-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-N,N-dimethyl-1-piperazinesulfonamide
• 1-Piperazinesulfonamide, 4-(4-methoxyphenyl)-N,N-dimethyl-
• 4-(4-methoxyphenyl)-N,N-dimethylpiperazine-1-sulfonamide

• MDL： MFCD00232698
• Inchi： 1S/C13H21N3O3S/c1-14(2)20(17,18)16-10-8-15(9-11-16)12-4-6-13(19-3)7-5-12/h4-7H,8-11H2,1-3H3
• InChI Key： IFOGADICQWXVPN-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(C2=CC=C(OC)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-methoxyphenyl)-N,N-dimethylpiperazine-1-sulfonamide

4-(4-Methoxyphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide: A Comprehensive Overview

4-(4-Methoxyphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide (CAS No: 400086-07-9) is a versatile compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 4-(4-Methoxyphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide is characterized by a piperazine ring substituted with a methoxyphenyl group and a sulfonamide moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, provides the compound with unique electronic properties that are advantageous in various chemical reactions. The methoxyphenyl group introduces additional functionality, enhancing the compound's reactivity and selectivity in different environments.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids. This property makes them valuable in drug design for improving pharmacokinetic profiles and reducing toxicity. The N,N-dimethyl substitution in the sulfonamide group further modulates the compound's physical properties, such as solubility and lipophilicity, which are critical factors in drug delivery systems.

The synthesis of 4-(4-Methoxyphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide involves a multi-step process that typically begins with the preparation of the piperazine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been explored as a potential lead compound for anti-inflammatory and anti-cancer drugs due to its ability to inhibit specific enzymes involved in these pathways. Additionally, its role as a building block in organic synthesis has expanded its utility in constructing complex molecules with intricate architectures.

Recent research has also focused on the material science applications of 4-(4-Methoxyphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in nanotechnology and surface modification techniques. These SAMs exhibit excellent stability and can be tailored to specific surface properties, making them ideal for sensors and electronic devices.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the methoxy group plays a crucial role in stabilizing certain transition states during chemical reactions, thereby influencing reaction pathways.

In conclusion, 4-(4-Methoxyphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide (CAS No: 400086-07-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.